Palmoxirate sodium
Overview
Description
Palmoxirate Sodium is the sodium salt form of palmoxirate, an inhibitor of long-chain fatty acid oxidation with hypoglycemic activity. By inhibiting fatty acid oxidation, palmoxirate increases carbohydrate oxidation attributed to the glucose-fatty acid cycle (Randle cycle) resulting in decreased blood glucose levels.
Scientific Research Applications
1. Role in Textile and Material Sciences
- Washingtonia Palm Fibres Treatment: Palmoxirate sodium has been used in the treatment of Washingtonia palm fibers, which are employed in technical textile applications. The combined mechanical and chemical sodium hydroxide treatment enhances the physical and mechanical properties of these fibers, making them suitable for use in nonwoven textiles (Bouaziz et al., 2020).
2. Environmental and Agricultural Applications
- Biogas Production from Palm Oil Mill Effluent: In environmental sciences, research has investigated the use of palmoxirate sodium in generating biogas from palm oil mill effluent (POME), identifying potential for utilizing waste in energy production (Irvan et al., 2012).
- Composting for Alleviating Salt Stress in Agriculture: Research indicates that compost containing sodium elements, possibly including palmoxirate sodium, can mitigate salt-induced stress in agricultural applications, specifically in date palm seedlings (Ait-El-Mokhtar et al., 2021).
3. Industrial and Chemical Engineering
- Palm Oil Quality Improvement: The quality of palm tree trunk can be improved by treating it with antioxidant substances, including sodium-based compounds, to reduce fungi intensity, which may involve palmoxirate sodium (Fakhri, 2014).
- Effectiveness in Rubber Vulcanizates: Palmoxirate sodium or related compounds have been studied for their role as natural antioxidants in rubber vulcanizates, demonstrating potential as aging retardants (Komethi et al., 2012).
4. Healthcare and Pharmaceutical Applications
- Dental Care Solutions: In dental healthcare, solutions containing palmoxirate sodium derivatives, like polyoxirane and hydroxypropylmethylcellulose, have shown protective effects against hydroxyapatite dissolution, which is crucial for dental enamel integrity (Augusto et al., 2021).
properties
CAS RN |
85216-79-1 |
|---|---|
Product Name |
Palmoxirate sodium |
Molecular Formula |
C17H31NaO3 |
Molecular Weight |
306.4 g/mol |
IUPAC Name |
sodium;2-tetradecyloxirane-2-carboxylate |
InChI |
InChI=1S/C17H32O3.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17(15-20-17)16(18)19;/h2-15H2,1H3,(H,18,19);/q;+1/p-1 |
InChI Key |
PAKGDHCMLYSCMW-UHFFFAOYSA-M |
SMILES |
CCCCCCCCCCCCCCC1(CO1)C(=O)[O-].[Na+] |
Canonical SMILES |
CCCCCCCCCCCCCCC1(CO1)C(=O)[O-].[Na+] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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